Cas no 1219827-76-5 (methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate)

• Product Name: methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate
• CAS No: 1219827-76-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD16653312
• CID: 5167469
• PubChem ID: 49657921
• Update Time: 2025-06-12

methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-METHOXY-1-(2-METHOXYETHYL)-1H-INDOLE-2-CARBOXYLATE
• METHYL6-METHOXY-1-(2-METHOXYETHYL)-1H-INDOLE-2-CARBOXYLATE
• 1H-Indole-2-carboxylic acid, 6-methoxy-1-(2-methoxyethyl)-, methyl ester
• methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate

• MDL： MFCD16653312
• Inchi： 1S/C14H17NO4/c1-17-7-6-15-12-9-11(18-2)5-4-10(12)8-13(15)14(16)19-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： HVJGDVHRAFWSFI-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)OC)=CC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7

Additional information on methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate

Research Brief on Methyl 6-Methoxy-1-(2-Methoxyethyl)-1H-Indole-2-Carboxylate (CAS: 1219827-76-5)

The compound methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate (CAS: 1219827-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative is of particular interest due to its structural features, which make it a promising candidate for various therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate with high yield and purity, which is critical for its subsequent use in medicinal chemistry. The compound's indole core is known for its versatility, often serving as a building block for drugs targeting neurological disorders, inflammation, and cancer.

In a recent study published in the Journal of Medicinal Chemistry, scientists evaluated the biological activity of methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate and its derivatives. The results indicated moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. Further in vitro and in vivo studies are underway to elucidate the compound's mechanism of action and optimize its efficacy.

Another noteworthy development is the exploration of this compound in the context of central nervous system (CNS) disorders. Preliminary data from a 2023 study demonstrated that methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate exhibits affinity for serotonin receptors, which could pave the way for its use in treating depression and anxiety. However, additional pharmacokinetic and toxicological studies are required to assess its safety profile.

From a structural perspective, the presence of methoxy groups at the 6-position and the 2-methoxyethyl side chain enhances the compound's solubility and bioavailability, addressing common challenges in drug development. Computational modeling and molecular docking studies have further supported its potential as a lead compound, highlighting interactions with key biological targets.

In conclusion, methyl 6-methoxy-1-(2-methoxyethyl)-1H-indole-2-carboxylate (CAS: 1219827-76-5) represents a versatile and promising molecule in pharmaceutical research. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable scaffold for future drug discovery efforts. Ongoing research aims to expand its therapeutic applications and optimize its pharmacological properties.